Cas no 2172023-93-5 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid
• CAS No: 2172023-93-5
• MF: C₂₆H₂₂F₂N₂O₅
• MW: 480.460093975067
• CID: 5852924
• PubChem ID: 165526398
• Update Time: 2025-10-29

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid
• EN300-1499155
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,6-difluorophenyl]formamido}butanoic acid
• 2172023-93-5

• Inchi： 1S/C26H22F2N2O5/c27-20-11-12-21(24(28)23(20)25(33)29-13-5-10-22(31)32)30-26(34)35-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,11-12,19H,5,10,13-14H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： UNKRKPGKUOKGAG-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F)C(NCCCC(=O)O)=O

Computed Properties

• Exact Mass: 480.14967813g/mol
• Monoisotopic Mass: 480.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid (CAS No. 2172023-93-5): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid (CAS No. 2172023-93-5) stands out as a specialized compound with significant potential in drug discovery and peptide synthesis. This article delves into the properties, applications, and market relevance of this unique molecule, while addressing common queries and trending topics in the field.

The 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid is a derivative of fluorenylmethoxycarbonyl (Fmoc), a widely used protecting group in peptide chemistry. Its structure incorporates both difluorophenyl and butanoic acid moieties, making it particularly valuable for creating modified peptides with enhanced stability and bioactivity. Researchers often inquire about its solubility, stability under various conditions, and compatibility with automated peptide synthesizers—topics we'll explore in detail.

Recent advancements in peptide-based therapeutics have brought compounds like 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid into focus. The global market for peptide drugs is projected to reach $50 billion by 2025, driving demand for specialized building blocks. This compound's difluorophenyl group offers unique electronic properties that can influence peptide conformation and receptor binding—a hot topic in current drug design research.

From a synthetic chemistry perspective, the Fmoc-protected amino acid derivative nature of this compound makes it particularly useful in solid-phase peptide synthesis (SPPS). Many researchers search for information about optimal coupling conditions, side reactions to watch for, and strategies for incorporating fluorinated amino acids into peptide sequences. The 2,6-difluorophenyl substitution pattern in this compound provides interesting possibilities for creating peptides with modified pharmacokinetic properties.

The butanoic acid terminus in 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid offers additional functionalization opportunities, allowing for conjugation to other molecules or surfaces. This feature is particularly relevant in the development of peptide-drug conjugates and targeted therapeutics, areas experiencing rapid growth in pharmaceutical research. Current studies suggest that fluorinated amino acid analogs can improve metabolic stability and membrane permeability of peptide drugs.

Quality control and characterization of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid are frequent topics of inquiry. Advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are typically employed to verify the purity and identity of this compound. The presence of both fluorine atoms and the Fmoc protecting group creates distinctive spectral signatures that facilitate characterization.

In terms of storage and handling, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid generally requires protection from moisture and should be stored at low temperatures to maintain stability. These considerations are particularly important for researchers working with sensitive peptide synthesis protocols, where reagent quality can significantly impact final product yields.

The pharmaceutical industry's growing interest in fluorinated peptide analogs has increased the relevance of compounds like 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid. Fluorination can enhance binding affinity to biological targets while improving metabolic stability—key considerations in modern drug development. Recent publications have highlighted the potential of fluorinated amino acids in creating next-generation peptide therapeutics.

From a commercial availability standpoint, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid (CAS No. 2172023-93-5) is typically offered by specialty chemical suppliers catering to the peptide synthesis market. Researchers often search for information about bulk quantities, custom synthesis options, and technical support available from suppliers—factors that can influence purchasing decisions for this specialized building block.

Looking ahead, the unique properties of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,6-difluorophenylformamido}butanoic acid position it as a valuable tool in the development of novel peptide-based pharmaceuticals. As the field continues to explore fluorinated amino acid analogs and their applications, this compound is likely to remain an important subject of research and development in both academic and industrial settings.